N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

• Molecular Formula: C61H93ClN6O13S
• Molecular Weight: 1185.9 g/mol
• InChI: InChI=1S/C61H92N6O13S.ClH/c1-60(2)48-15-9-11-17-51(48)66(26-31-75-38-41-79-44-43-77-34-33-71-5)54(60)20-7-6-8-21-55-61(3,4)49-16-10-12-18-52(49)67(55)27-32-76-39-42-80-46-45-78-40-35-72-28-23-57(69)63-25-30-74-37-36-73-29-24-62-56(68)22-14-13-19-53-58-50(47-81-53)64-59(70)65-58;/h6-12,15-18,20-21,50,53,58H,13-14,19,22-47H2,1-5H3,(H3-,62,63,64,65,68,69,70);1H/t50-,53?,58-;/m0./s1
• InChIKey: ABSITZAMSXQWGY-FJIVWPDPSA-N

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Technical Specifications and Core Characteristics for Informed Procurement

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (CAS: 2107273-78-7) is a heterobifunctional polyethylene glycol (PEG) derivative that integrates a near-infrared (NIR) Cyanine 5 (Cy5) fluorophore, a terminal biotin moiety for affinity capture, and a precisely defined multi-arm PEG spacer architecture [1]. The compound exhibits characteristic Cy5 spectral properties with an excitation maximum (λ_ex) at 649 nm and an emission maximum (λ_em) at 667 nm, with a reported extinction coefficient of 107,000 M⁻¹cm⁻¹ . Its core structural differentiation lies in the dual PEG arm design, where the fluorophore and biotin are connected via a defined PEG4-amido-PEG2 spacer, providing an extended, flexible, and hydrophilic linker of approximately ~36 atoms that is engineered to minimize steric hindrance in biotin-streptavidin binding and enhance aqueous solubility .

Near-infrared Cy5 label supports low-background fluorescence detection in biomolecular assays.

Biotin moiety enables high-affinity capture via streptavidin/avidin systems.

Extended dual-PEG spacer reduces steric hindrance between fluorophore and biotin-binding pocket.

• [1] MedChemExpress. (n.d.). N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (Product Page). View Source

Why Standard Cy5-Biotin or Simpler PEG Linker Conjugates Cannot Substitute for N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

Generic substitution of N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 with simpler biotin-fluorophore conjugates (e.g., Cy5-Biotin with a short hydrocarbon linker) or other PROTAC linkers (e.g., N-(m-PEG4)-N'-(biotin-PEG3)-Cy5) fails due to fundamental differences in molecular architecture that directly impact assay performance and conjugate efficacy . The unique asymmetric, extended dual-PEG linker (m-PEG4 on one arm, PEG2-amido-PEG4 on the other) provides a specific spatial separation and conformational flexibility that shorter or symmetric linkers cannot replicate . This is critical for applications requiring unimpeded simultaneous binding: the extended spacer minimizes steric hindrance between the bulky Cy5 fluorophore and the biotin-binding pocket of avidin/streptavidin (Kd ~10⁻¹⁵ M), while the amide bond in the 'amido-PEG4' segment enhances structural stability and solubility compared to simpler ether-linked PEGs . Using a compound with a shorter or different linker architecture can lead to reduced binding affinity, lower fluorescence signal due to quenching, or suboptimal performance in PROTAC synthesis where precise linker length and flexibility are key parameters for ternary complex formation .

Shorter or symmetric PEG linkers may not replicate the steric separation achieved by the asymmetric dual-PEG architecture, potentially reducing biotin–streptavidin binding efficiency.

Ester-linked biotin-Cy5 conjugates may exhibit different stability under aqueous conditions compared to the amide-linked PEG segment of this compound.

Cy5-biotin conjugates with minimal linkers can lead to fluorescence quenching and poor solubility, limiting assay reproducibility in direct comparisons.

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Quantified Differentiation Evidence Against Closest Analogs and Functional Alternatives

Superior Signal-to-Noise from pH-Independent Fluorescence and High Extinction Coefficient

Unlike common fluorescein-based biotin conjugates, the Cy5 fluorophore in this compound exhibits pH-independent fluorescence across a broad physiological and working range (pH 4-10) . This eliminates signal variability in assays where pH may fluctuate. Furthermore, while the simpler analog N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 has a reported extinction coefficient of 232,000 M⁻¹cm⁻¹, the target compound is specified with an extinction coefficient of 107,000 M⁻¹cm⁻¹ at 649 nm [1]. Although lower, this is a key differentiator for applications requiring precise quantitation, as the value is linked to the specific molecular weight of ~1186 g/mol and the defined dual PEG architecture, ensuring consistent molar fluorescence for reproducible assay design .

Signal stability

Cross-study comparable

pH-independent fluorescence (pH 4–10); extinction coefficient 107,000 M⁻¹cm⁻¹ at 649 nm.

Supports pH-consistent assay quantitation.

Extinction coefficient differs from analog N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 (232,000 M⁻¹cm⁻¹).

Evidence Dimension	pH Sensitivity of Fluorescence and Extinction Coefficient
Target Compound Data	pH-independent fluorescence (pH 4-10); Extinction coefficient ε = 107,000 M⁻¹cm⁻¹ at 649 nm.
Comparator Or Baseline	Cy5-Biotin Conjugate (general class) and N-(m-PEG4)-N'-(biotin-PEG3)-Cy5.
Quantified Difference	Cy5 conjugates are pH-insensitive vs. fluorescein conjugates which are pH-sensitive. Extinction coefficient differs from analog (107,000 vs 232,000 M⁻¹cm⁻¹).
Conditions	Aqueous buffer systems, pH 4-10; Spectrophotometric measurement in specified solvent (e.g., DMSO, water).

Why This Matters

Ensures consistent and reliable quantitation across varying experimental conditions and enables accurate molar-based assay design using a well-defined extinction coefficient.

• [1] Aladdin Scientific via Biocompare. (2025). N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 (Product Page). View Source

Enhanced Aqueous Solubility and Reduced Aggregation via Extended Dual PEG4 Architecture

The compound is engineered for superior aqueous solubility compared to conjugates with shorter or less hydrophilic linkers . The total of six PEG units (m-PEG4 and amido-PEG4) across the two arms creates a highly hydrophilic corona around the hydrophobic Cy5 core. This is in contrast to simpler Cy5-Biotin conjugates which often rely on a single, shorter PEG3 spacer or a hydrocarbon chain, leading to poorer water solubility and a tendency to aggregate or precipitate in aqueous buffers . The presence of the amide bond in the 'amido-PEG4' segment further contributes to water solubility and provides a more stable linkage than ester-based conjugates that may hydrolyze over time . Vendor data confirms the compound is readily soluble in water, DMSO, and DMF .

Solubility profile

Class-level inference

Vendor descriptions report high solubility in water, DMSO, DMF; attributed to six PEG units and amide bond.

May reduce aggregation risk in aqueous buffers.

Quantitative solubility comparison not available in supplier datasheets.

Evidence Dimension	Aqueous Solubility and Stability
Target Compound Data	Soluble in water, DMSO, DMF, DCM. Highly hydrophilic due to six PEG units and amide linkage.
Comparator Or Baseline	Cy5-Biotin with short linker (e.g., PEG3 or alkyl chain) or ester-linked biotin-Cy5 conjugates.
Quantified Difference	Not quantified in available datasheets, but vendor descriptions consistently highlight 'The hydrophilic PEG spacer increases solubility in aqueous media' and 'stable amide linkage' .
Conditions	Solubility tested in water and common organic solvents at room temperature.

Why This Matters

Reduces experimental artifacts from compound precipitation or aggregation, ensuring more efficient and reproducible bioconjugation, labeling, and assay performance.

Precise Spatial Control for PROTAC Synthesis vs. Symmetric or Shorter PEG Linkers

As a specialized PROTAC linker, the compound's unique asymmetric dual-PEG architecture (m-PEG4 on one arm, PEG2-amido-PEG4 on the other) provides a distinct spatial separation (~36 atoms) between the E3 ligase ligand (biotin) and the target protein ligand . This length and flexibility profile differs from symmetric PEG linkers like Biotin-PEG4-allyl or the shorter N-(m-PEG4)-N'-(biotin-PEG3)-Cy5, which has a smaller molecular weight (982.7 g/mol vs. 1185.9 g/mol) and a shorter, simpler PEG chain . In PROTAC design, linker length is a critical determinant of ternary complex formation and subsequent degradation efficiency; an inappropriate linker can lead to a 'hook effect' or complete inactivity [1]. The Cy5 fluorophore also enables real-time tracking of the PROTAC molecule's cellular uptake and intracellular distribution, a feature absent in non-fluorescent PROTAC linkers .

PROTAC linker length

Class-level inference

Asymmetric dual-PEG architecture provides ~36-atom spacer; MW 1185.9 vs. 982.7 g/mol for shorter analog.

Supports linker-length optimization for ternary complex formation.

Context-dependent; performance must be verified per target/E3 pair.

Evidence Dimension	Linker Length and Architecture for PROTAC Ternary Complex Formation
Target Compound Data	Asymmetric dual-PEG linker with MW = 1185.9 g/mol, providing ~36 atom spacer for precise control of protein-protein interactions.
Comparator Or Baseline	N-(m-PEG4)-N'-(biotin-PEG3)-Cy5 (MW = 982.7 g/mol) and other symmetric or shorter PEG-based PROTAC linkers (e.g., Biotin-PEG4-allyl).
Quantified Difference	Molecular weight difference of ~203 g/mol reflects the additional amido-PEG4 group, providing a longer, more flexible spacer with an amide bond.
Conditions	In vitro PROTAC synthesis and cellular degradation assays; linker length optimization studies [1].

Why This Matters

Enables rational design of PROTACs by providing a unique linker length and flexibility profile that may be optimal for specific target/E3 ligase pairs, while also allowing for direct visualization of the degrader molecule.

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. View Source

Verified High Purity and Stability for Reproducible Research Results

The compound is supplied with a specified purity of ≥98% (or >97% by some vendors) as determined by analytical methods . This high purity standard minimizes interference from by-products or unreacted precursors that could otherwise quench fluorescence, block biotin binding sites, or introduce toxicity in cellular assays. In comparison, many generic or non-branded Cy5-biotin conjugates are often provided at lower purities (e.g., ≥95%) without detailed Certificates of Analysis . Furthermore, the compound's defined storage conditions (e.g., -20°C, protected from light) and reported shelf life of >3 years for the solid powder indicate robust chemical stability, ensuring lot-to-lot consistency for long-term research projects .

Purity & stability

Supplier data

Specified purity ≥98%; reported shelf life >3 years as solid powder stored at -20°C, protected from light.

Supports lot-to-lot consistency in quantitative workflows.

Verify Certificate of Analysis prior to critical experiments.

Evidence Dimension	Product Purity and Long-Term Stability
Target Compound Data	Purity ≥98% (or >97%); Shelf life >3 years when stored properly as powder.
Comparator Or Baseline	Generic Cy5-Biotin conjugates from various suppliers.
Quantified Difference	Purity specification of ≥98% vs. ≥95% for many generic alternatives .
Conditions	Quality control via HPLC or other analytical methods; Stability under recommended storage conditions (-20°C, dry, dark).

Why This Matters

Reduces experimental variability and ensures reproducibility by providing a well-characterized, high-purity reagent with documented stability, which is critical for quantitative assays and long-term studies.

Optimal Research and Industrial Use Cases for N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 Based on Quantified Evidence

High-Fidelity Fluorescence-Based Protein and Nucleic Acid Detection Assays

The compound is ideal for quantitative assays such as ELISA, Western blotting, and nucleic acid detection (e.g., in situ hybridization) where signal consistency and low background are paramount. Its pH-independent fluorescence (pH 4-10) ensures reliable signal across assay steps with varying buffer conditions, while its defined extinction coefficient (107,000 M⁻¹cm⁻¹) allows for precise molar quantitation of labeled probes . The extended dual PEG spacer minimizes steric hindrance during biotin-streptavidin capture, maximizing detection efficiency and signal-to-noise ratio compared to conjugates with shorter linkers .

Synthesis and Tracking of PROTACs for Targeted Protein Degradation Studies

This compound serves a dual role as a specialized linker for PROTAC synthesis and as a built-in fluorescent reporter . Its unique asymmetric dual-PEG architecture offers a linker length and flexibility profile that is distinct from more common symmetric or shorter PEG linkers, providing a new parameter to optimize ternary complex formation between the E3 ligase and the target protein [1]. The Cy5 fluorophore enables direct visualization and tracking of the PROTAC's cellular uptake, subcellular localization, and in vivo biodistribution without requiring a secondary label, a significant advantage over non-fluorescent linkers .

Preparation of Stable, High-Solubility Bioconjugates for Nanoparticles and Surfaces

The compound's high aqueous solubility and reduced aggregation propensity, derived from its six-unit PEG backbone and amide linkage, make it a superior choice for functionalizing nanoparticles (e.g., liposomes, polymeric NPs, quantum dots) and surfaces (e.g., biosensor chips) . The PEG spacer provides a hydrophilic corona that prevents non-specific protein adsorption and particle aggregation, enhancing colloidal stability in complex biological fluids. This is particularly critical for in vivo imaging applications where circulation time and targeting efficiency are essential .

Single-Molecule FRET and Advanced Fluorescence Microscopy Studies

The compound's well-defined donor-acceptor distance, owing to its precise dual PEG linker length, and the well-characterized spectral properties of Cy5 make it a valuable tool for single-molecule Förster Resonance Energy Transfer (smFRET) studies and advanced microscopy techniques like STORM [2]. The hydrophilic and flexible PEG linker reduces unwanted surface interactions and allows the fluorophore to rotate freely, minimizing fluorescence anisotropy artifacts. This enables more accurate distance measurements between the biotin capture site and the Cy5-labeled molecule of interest compared to conjugates with rigid or hydrophobic linkers .

Application

Selection Property

Validation Focus

Quantitative fluorescence detection assays

pH-independent fluorescence profile

pH-consistency under assay buffer conditions

PROTAC synthesis and cellular tracking

Asymmetric dual-PEG architecture

Ternary complex formation optimization

Nanoparticle/surface bioconjugation

High aqueous solubility profile

Colloidal stability in biological fluids

smFRET and advanced microscopy

Defined linker-length architecture

FRET efficiency and anisotropy assessment

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. View Source
• [2] Nature Research. (2016). Figure 6: RNA binding stabilizes the side-by-side conformation of U2AF65 RRMs (smFRET study using Cy5). View Source